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Compound of Interest

Compound Name: Trimethyl glycine

Cat. No.: B1206928 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Trimethylglycine (TMG), also known as Betaine. Adherence to these

procedures will help ensure safe handling and disposal, fostering a secure research

environment.

Personal Protective Equipment (PPE)
When handling Trimethylglycine, it is crucial to use appropriate personal protective equipment

to minimize exposure. Although Trimethylglycine is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), following good laboratory practices is

essential.[1][2]

Recommended PPE:

Eye and Face Protection: Use safety goggles with side protection to shield against potential

splashes or dust particles.[3]

Hand Protection: Wear suitable chemical-resistant gloves.[3] Nitrile rubber (NBR) gloves are

a recommended material.[3] It is advisable to change gloves regularly, typically every 30 to

60 minutes, or immediately if they become damaged or contaminated.[4]

Body Protection: A standard lab coat or coveralls should be worn to protect the skin.[5]
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Respiratory Protection: While generally not required in a well-ventilated area, if dust

formation is unavoidable, a NIOSH-approved respirator may be necessary.[2][4]

Operational Plan for Handling Trimethylglycine
A systematic approach to handling Trimethylglycine will minimize risks and ensure the integrity

of your experiments.

1. Preparation:

Ensure the work area is clean and well-ventilated.[2]

Have all necessary PPE readily available and inspect it for any damage before use.

Locate the nearest safety shower and eyewash station.

2. Handling:

Avoid the formation of dust when handling the solid form of Trimethylglycine.[2]

Measure and weigh the required amount in a designated area, such as a fume hood or a

well-ventilated space.

Handle in accordance with good industrial hygiene and safety practices.[2]

3. Post-Handling and Decontamination:

Clean the work area thoroughly after handling is complete.

Wipe down all surfaces and equipment used with an appropriate cleaning agent.

Carefully remove and dispose of contaminated PPE in designated waste containers.

Wash hands thoroughly with soap and water after removing gloves.

First Aid Measures
In case of accidental exposure, follow these first aid procedures:
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After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[1][3]

After Skin Contact: Rinse the affected area with water.[3] Generally, the product does not

irritate the skin.[1]

After Eye Contact: Rinse the eyes cautiously with water for several minutes.[1][3] If irritation

persists, seek medical attention.

After Ingestion: Rinse the mouth with water.[3] If symptoms persist, consult a doctor.[1]

Disposal Plan
Proper disposal of Trimethylglycine and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Unused Trimethylglycine should be disposed of as chemical waste. Do not

pour it down the drain unless specifically approved by local regulations and your institution's

waste management guidelines.[6][7] It is recommended to have it collected by a designated

waste management service.[7]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate should be collected and disposed of as chemical waste.[7]

Contaminated Materials: Any materials, such as paper towels or PPE, that have come into

contact with Trimethylglycine should be placed in a sealed, labeled container and disposed

of as chemical waste.

Quantitative Data: Physical and Chemical Properties
The following table summarizes key quantitative data for Trimethylglycine.
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Property Value

Molecular Formula C5H11NO2

Molecular Weight 117.15 g/mol

Appearance White solid, scales

Melting Point 293-309°C / 559.4-588°F

Decomposition Temperature 310°C / 590°F

Solubility Soluble in water

Source: Spectrum Chemical Safety Data Sheet[2]

Experimental Workflow for Handling
Trimethylglycine
The following diagram illustrates the standard operating procedure for the safe handling of

Trimethylglycine in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Start: Prepare for Handling

Inspect and Don PPE
(Goggles, Gloves, Lab Coat)

End: Complete and Document

Prepare Work Area
(Ventilation, Cleanliness)

Gather Materials
(TMG, Spatula, Weighing Boat)

Weigh Trimethylglycine
(Avoid Dust Formation)

Transfer to Reaction Vessel

Decontaminate Work Area and Equipment

Segregate and Dispose of Waste
(Unused TMG, Contaminated Items)

Remove PPE Correctly

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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